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trisodium;[(E)-1-[(28E)-30-oxo-14,16-disulfonatooxy-1-oxacyclotriacont-28-en-2-yl]undec-9-en-2-yl] sulfate trisodium;[(E)-1-[(28E)-30-oxo-14,16-disulfonatooxy-1-oxacyclotriacont-28-en-2-yl]undec-9-en-2-yl] sulfate
Brand Name: Vulcanchem
CAS No.: 121313-79-9
VCID: VC20893760
InChI: InChI=1S/C40H74O14S3.3Na/c1-2-3-4-5-14-20-25-30-37(52-55(42,43)44)34-36-29-24-19-15-11-9-12-17-22-27-32-39(54-57(48,49)50)35-38(53-56(45,46)47)31-26-21-16-10-7-6-8-13-18-23-28-33-40(41)51-36;;;/h2-3,28,33,36-39H,4-27,29-32,34-35H2,1H3,(H,42,43,44)(H,45,46,47)(H,48,49,50);;;/q;3*+1/p-3/b3-2+,33-28+;;;
SMILES: CC=CCCCCCCC(CC1CCCCCCCCCCCC(CC(CCCCCCCCCCCC=CC(=O)O1)OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula: C40H74Na3O14S3
Molecular Weight: 941.2 g/mol

trisodium;[(E)-1-[(28E)-30-oxo-14,16-disulfonatooxy-1-oxacyclotriacont-28-en-2-yl]undec-9-en-2-yl] sulfate

CAS No.: 121313-79-9

Cat. No.: VC20893760

Molecular Formula: C40H74Na3O14S3

Molecular Weight: 941.2 g/mol

* For research use only. Not for human or veterinary use.

trisodium;[(E)-1-[(28E)-30-oxo-14,16-disulfonatooxy-1-oxacyclotriacont-28-en-2-yl]undec-9-en-2-yl] sulfate - 121313-79-9

Specification

CAS No. 121313-79-9
Molecular Formula C40H74Na3O14S3
Molecular Weight 941.2 g/mol
IUPAC Name trisodium;[(E)-1-[(28E)-30-oxo-14,16-disulfonatooxy-1-oxacyclotriacont-28-en-2-yl]undec-9-en-2-yl] sulfate
Standard InChI InChI=1S/C40H74O14S3.3Na/c1-2-3-4-5-14-20-25-30-37(52-55(42,43)44)34-36-29-24-19-15-11-9-12-17-22-27-32-39(54-57(48,49)50)35-38(53-56(45,46)47)31-26-21-16-10-7-6-8-13-18-23-28-33-40(41)51-36;;;/h2-3,28,33,36-39H,4-27,29-32,34-35H2,1H3,(H,42,43,44)(H,45,46,47)(H,48,49,50);;;/q;3*+1/p-3/b3-2+,33-28+;;;
Standard InChI Key BSMMQIJCXYZAJE-UHFFFAOYSA-N
Isomeric SMILES C/C=C/CCCCCCC(CC1CCCCCCCCCCCC(CC(CCCCCCCCCCC/C=C/C(=O)O1)OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+]
SMILES CC=CCCCCCCC(CC1CCCCCCCCCCCC(CC(CCCCCCCCCCCC=CC(=O)O1)OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+]
Canonical SMILES CC=CCCCCCCC(CC1CCCCCCCCCCCC(CC(CCCCCCCCCCCC=CC(=O)O1)OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+]

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